Insulin-like growth factor-II mRNA binding protein 3 (515-523)
Description
Insulin-like growth factor-II mRNA binding protein 3
Scientific Research Applications
Role in Development and Disease
- Developmental Expression and Function : IGF2BP3 plays a crucial role in mammalian development, particularly in the late stages. It regulates the biosynthesis of Insulin-like growth factor II (IGF-II), essential for fetal growth. IGF2BP3's expression patterns align with critical developmental periods, showing high expression in developing epithelia, muscle, and placenta in embryos (Nielsen et al., 1999).
- Cancer Research : IGF2BP3 is linked to various cancers, with its expression correlating with tumor grade and prognosis. For instance, its expression in lung adenocarcinomas is associated with higher histologic grades and potentially more aggressive behavior (Findeis-Hosey et al., 2010). In hepatocellular carcinoma, IGF2BP3 expression predicts early tumor recurrence and poor prognosis, indicating its role in tumor invasion and metastasis (Jeng et al., 2008).
Implications in Various Tissues and Cell Types
- Testicular Function and Development : IGF2BP3 is expressed in human testicular blood vessels and peritubular connective tissue, suggesting its significant role in testicular function and germ cell development (Zhou & Bondy, 1993).
- Bone Tumor Prognostication : In osteosarcoma, IGF2BP3 expression is correlated with tumor metastasis, highlighting its potential as a prognostic biomarker for metastatic risk (Do et al., 2008).
